C20 Dihydroceramide
C20 Dihydroceramide
N-eicosanoylsphinganine is a dihydroceramide in which the ceramide N-acyl group is specified as eicosanoyl It has a role as a mouse metabolite. It derives from an icosanoic acid.
Cer(D18:0/20:0), also known as C20DH cer or DHC-a 18:0/20:0, belongs to the class of organic compounds known as long-chain ceramides. These are ceramides bearing a long chain fatty acid. Thus, cer(D18:0/20:0) is considered to be a ceramide lipid molecule. Cer(D18:0/20:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. Cer(D18:0/20:0) has been primarily detected in blood. Within the cell, cer(D18:0/20:0) is primarily located in the membrane (predicted from logP), endosome and intracellular membrane. Cer(D18:0/20:0) participates in a number of enzymatic reactions. In particular, cer(D18:0/20:0) can be biosynthesized from arachidic acid. Cer(D18:0/20:0) can also be converted into ins-1-p-cer(D18:0/20:0)(1-).
Cer(D18:0/20:0), also known as C20DH cer or DHC-a 18:0/20:0, belongs to the class of organic compounds known as long-chain ceramides. These are ceramides bearing a long chain fatty acid. Thus, cer(D18:0/20:0) is considered to be a ceramide lipid molecule. Cer(D18:0/20:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. Cer(D18:0/20:0) has been primarily detected in blood. Within the cell, cer(D18:0/20:0) is primarily located in the membrane (predicted from logP), endosome and intracellular membrane. Cer(D18:0/20:0) participates in a number of enzymatic reactions. In particular, cer(D18:0/20:0) can be biosynthesized from arachidic acid. Cer(D18:0/20:0) can also be converted into ins-1-p-cer(D18:0/20:0)(1-).
Brand Name:
Vulcanchem
CAS No.:
121459-06-1
VCID:
VC20762884
InChI:
InChI=1S/C38H77NO3/c1-3-5-7-9-11-13-15-17-18-19-20-22-24-26-28-30-32-34-38(42)39-36(35-40)37(41)33-31-29-27-25-23-21-16-14-12-10-8-6-4-2/h36-37,40-41H,3-35H2,1-2H3,(H,39,42)/t36-,37+/m0/s1
SMILES:
CCCCCCCCCCCCCCCCCCCC(=O)NC(CO)C(CCCCCCCCCCCCCCC)O
Molecular Formula:
C38H77NO3
Molecular Weight:
596 g/mol
C20 Dihydroceramide
CAS No.: 121459-06-1
Cat. No.: VC20762884
Molecular Formula: C38H77NO3
Molecular Weight: 596 g/mol
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Specification
| Description | N-eicosanoylsphinganine is a dihydroceramide in which the ceramide N-acyl group is specified as eicosanoyl It has a role as a mouse metabolite. It derives from an icosanoic acid. Cer(D18:0/20:0), also known as C20DH cer or DHC-a 18:0/20:0, belongs to the class of organic compounds known as long-chain ceramides. These are ceramides bearing a long chain fatty acid. Thus, cer(D18:0/20:0) is considered to be a ceramide lipid molecule. Cer(D18:0/20:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. Cer(D18:0/20:0) has been primarily detected in blood. Within the cell, cer(D18:0/20:0) is primarily located in the membrane (predicted from logP), endosome and intracellular membrane. Cer(D18:0/20:0) participates in a number of enzymatic reactions. In particular, cer(D18:0/20:0) can be biosynthesized from arachidic acid. Cer(D18:0/20:0) can also be converted into ins-1-p-cer(D18:0/20:0)(1-). |
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| CAS No. | 121459-06-1 |
| Molecular Formula | C38H77NO3 |
| Molecular Weight | 596 g/mol |
| IUPAC Name | N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]icosanamide |
| Standard InChI | InChI=1S/C38H77NO3/c1-3-5-7-9-11-13-15-17-18-19-20-22-24-26-28-30-32-34-38(42)39-36(35-40)37(41)33-31-29-27-25-23-21-16-14-12-10-8-6-4-2/h36-37,40-41H,3-35H2,1-2H3,(H,39,42)/t36-,37+/m0/s1 |
| Standard InChI Key | ZWAUSWHRQBSECP-PQQNNWGCSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCCCCCC(=O)N[C@@H](CO)[C@@H](CCCCCCCCCCCCCCC)O |
| SMILES | CCCCCCCCCCCCCCCCCCCC(=O)NC(CO)C(CCCCCCCCCCCCCCC)O |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCCC(=O)NC(CO)C(CCCCCCCCCCCCCCC)O |
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